N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide

• IUPAC Name: N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide
• InChI: InChI=1S/C15H15F2N5O/c1-10-18-6-7-21(10)9-14(23)19-15-11-4-2-3-5-12(11)22(20-15)8-13(16)17/h2-7,13H,8-9H2,1H3,(H,19,20,23)
• InChI Key: QIYQLWNAQMOUSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC(=O)NC2=NN(C3=CC=CC=C32)CC(F)F
• Molecular Formula: C15H15F2N5O
• Molecular Weight: 319.31 g/mol

Description

N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide is a compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide is not fully understood. However, it has been shown to inhibit the growth and proliferation of cancer cells by targeting certain proteins involved in cell division and growth.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects on cancer cells. It inhibits the growth and proliferation of cancer cells by targeting certain proteins involved in cell division and growth. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide in lab experiments include its ability to inhibit the growth and proliferation of cancer cells and induce apoptosis. This compound has also shown promising results in various scientific studies. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide. One direction is to further study its mechanism of action and identify other proteins that it may target. Another direction is to study its potential applications in combination with other drugs for the treatment of cancer. Additionally, future studies could focus on the potential applications of this compound in other areas of research, such as neuroscience and immunology.
In conclusion, this compound is a compound that has shown potential applications in various scientific studies. Its ability to inhibit the growth and proliferation of cancer cells and induce apoptosis make it a promising tool compound for the study of cancer. Further research is needed to fully understand its mechanism of action and potential applications in other areas of research.

Synthesis Methods

N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide can be synthesized using various methods. One such method involves the reaction of 1-(2,2-difluoroethyl)-3-nitroindazole with 2-methylimidazole in the presence of a reducing agent such as iron powder. The resulting product is then treated with acetic anhydride to yield this compound.

Scientific Research Applications

N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide has shown potential applications in various scientific studies. It has been used as a tool compound to study the role of certain proteins in cancer cell growth and proliferation. This compound has also been used to study the effects of certain drugs on cancer cells.